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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B606814 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of CRT0066101
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is CRT0066101 dihydrochloride and what is its primary mechanism of action?

A1: CRT0066101 dihydrochloride is a potent and orally active small molecule inhibitor of the

Protein Kinase D (PKD) family of serine/threonine kinases, with IC50 values of 1 nM, 2.5 nM,

and 2 nM for PKD1, PKD2, and PKD3, respectively.[1][2][3][4] It also inhibits the PIM2 kinase

with an IC50 of approximately 135.7 nM.[1][5][6] By inhibiting PKD, CRT0066101 can block

downstream signaling pathways, such as the NF-κB pathway, and has demonstrated anti-

proliferative, pro-apoptotic, and anti-inflammatory effects in various cancer models.[1][7][8][9]

[10]

Q2: What are the general solubility characteristics of CRT0066101 dihydrochloride?

A2: CRT0066101 dihydrochloride is soluble in water and organic solvents like DMSO.[2][11]

However, its solubility can be limited in aqueous buffers.[11] For in vivo and some in vitro

applications, it is often dissolved in a combination of solvents. It is supplied as a crystalline

solid.[11]

Q3: How should I prepare a stock solution of CRT0066101 dihydrochloride?
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A3: For most in vitro assays, a stock solution can be prepared by dissolving CRT0066101
dihydrochloride in fresh, anhydrous DMSO.[7][11] A common stock solution concentration is

10 mM. To prepare a 10 mM stock solution, you would dissolve 4.11 mg of CRT0066101
dihydrochloride (Molecular Weight: 411.33 g/mol ) in 1 mL of DMSO.[1] It is recommended to

use fresh DMSO as moisture can reduce the solubility.[7] For aqueous solutions, some

suppliers indicate solubility in water up to 100 mM.[2]

Q4: How should I store stock solutions of CRT0066101 dihydrochloride?

A4: Stock solutions should be aliquoted and stored at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months) to prevent degradation from repeated

freeze-thaw cycles.[6] Aqueous solutions are not recommended for storage for more than one

day.[11]

Troubleshooting Guide
Issue: I am having trouble dissolving CRT0066101 dihydrochloride.

Possible Cause 1: Inappropriate Solvent

Solution: Ensure you are using a recommended solvent. For high concentration stock

solutions, anhydrous DMSO is generally the best choice.[7] For aqueous solutions, start with

water. If using aqueous buffers, the solubility may be limited.[11]

Possible Cause 2: Compound Precipitation

Solution: If you observe precipitation after dilution with an aqueous buffer, try the following:

First, dissolve the compound in DMSO to create a concentrated stock solution.

Then, dilute the DMSO stock solution with the aqueous buffer of choice. A 1:3 ratio of

DMSO to PBS (pH 7.2) has been reported to yield a solubility of approximately 0.25

mg/mL.[11]

For in vivo studies, specific solvent systems are recommended (see table below).

Possible Cause 3: Insufficient Dissolution Time or Energy
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Solution: Sonication or gentle heating can be used to aid dissolution.[1][5] If precipitation or

phase separation occurs during preparation, these methods can be particularly helpful.[5][6]

Quantitative Solubility Data
Solvent/Vehicle System

Maximum
Concentration/Solubility

Notes

Water 100 mM (41.13 mg/mL)
Some sources report 50

mg/mL with sonication.[1]

DMSO ~3 mg/mL[11] to 82 mg/mL[7]

Solubility can vary; use of

fresh, moisture-free DMSO is

recommended.[7]

Ethanol 2 mg/mL[7]

Dimethyl formamide ~0.1 mg/mL[11]

In Vivo Formulations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.14 mg/mL (2.77 mM)[1]

Prepare by adding each

solvent one by one.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.14 mg/mL (2.77 mM)[1]

Prepare by adding each

solvent one by one.[1]

10% DMSO, 90% Corn Oil ≥ 1.14 mg/mL (2.77 mM)[1]
Prepare by adding each

solvent one by one.[1]

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL[11]
First dissolve in DMSO, then

dilute with PBS.[11]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out 4.11 mg of CRT0066101 dihydrochloride powder.

Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the powder.
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Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. A clear

solution should be obtained.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol for Preparing an In Vivo Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline)

Prepare a DMSO stock solution: Dissolve the required amount of CRT0066101
dihydrochloride in DMSO to achieve a concentration that will be 10% of the final volume.

Sequential Addition: In a sterile tube, add the appropriate volume of the DMSO stock

solution.

Sequentially add PEG300, Tween-80, and saline to the final desired volume, vortexing gently

after each addition to ensure a clear solution.[1] The final solution should be clear. If not,

gentle warming or sonication may be applied.[5] This formulation should be prepared fresh

before use.
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CRT0066101 Dihydrochloride Solubility Troubleshooting

Start: Solubility Issue

Is the correct solvent being used?
(e.g., DMSO for stock, Water for aqueous)

Is the dissolution method adequate?
(Vortexing, Sonication, Gentle Warming)

Yes Use fresh, anhydrous DMSO for stock solutions.

No

Is there precipitation after dilution?

Yes Apply sonication or gentle warming to aid dissolution.

No

Follow the recommended dilution protocol:
1. Dissolve in DMSO first.

2. Dilute with aqueous buffer.

Yes

Solution should be clear.

No

Consult manufacturer's datasheet or technical support.

Click to download full resolution via product page

Caption: Troubleshooting workflow for CRT0066101 dihydrochloride solubility issues.
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General Workflow for Preparing CRT0066101 Solutions

Start: Weigh CRT0066101 Dihydrochloride

Choose appropriate solvent based on application
(In Vitro vs. In Vivo)

In Vitro Application

In Vitro

In Vivo Application

In Vivo

Dissolve in anhydrous DMSO to make a stock solution. Prepare in vivo formulation by sequential addition of solvents.

Apply sonication/gentle heat if needed.

Dilute stock solution with aqueous buffer or media. Use the formulation immediately.

Aliquot and store stock solution at -20°C or -80°C.

Click to download full resolution via product page

Caption: Experimental workflow for preparing CRT0066101 dihydrochloride solutions.
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CRT0066101 Signaling Pathway Inhibition

CRT0066101
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Caption: Simplified signaling pathway showing the inhibitory action of CRT0066101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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